![molecular formula C25H29IN2OS B12775782 (2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide CAS No. 63870-45-1](/img/structure/B12775782.png)
(2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide
Overview
Description
(2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide is a useful research compound. Its molecular formula is C25H29IN2OS and its molecular weight is 532.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
63870-45-1 |
|---|---|
Molecular Formula |
C25H29IN2OS |
Molecular Weight |
532.5 g/mol |
IUPAC Name |
(2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide |
InChI |
InChI=1S/C25H29N2OS.HI/c1-6-19(16-25-27(8-3)20-11-9-10-12-23(20)29-25)15-24-26(7-2)21-13-17(4)18(5)14-22(21)28-24;/h9-16H,6-8H2,1-5H3;1H/q+1;/p-1 |
InChI Key |
OZPMNWSLSANVJN-UHFFFAOYSA-M |
Isomeric SMILES |
CC/C(=C/C1=[N+](C2=CC=CC=C2S1)CC)/C=C/3\N(C4=C(O3)C=C(C(=C4)C)C)CC.[I-] |
Canonical SMILES |
CCC(=CC1=[N+](C2=CC=CC=C2S1)CC)C=C3N(C4=C(O3)C=C(C(=C4)C)C)CC.[I-] |
Origin of Product |
United States |
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